Cas no 1784053-31-1 (Methyl 3-bromo-2-chloro-6-fluorobenzoate)

• Product Name: Methyl 3-bromo-2-chloro-6-fluorobenzoate
• CAS No: 1784053-31-1
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• MDL: MFCD28140551
• CID: 4613951
• PubChem ID: 84076176
• Update Time: 2025-11-01

Methyl 3-bromo-2-chloro-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS023838949
• PS-10108
• EN300-25103671
• 1784053-31-1
• Methyl 3-bromo-2-chloro-6-fluorobenzoate
• Z2044796771
• E93344
• CS-0192972
• MFCD28140551
• Methyl3-bromo-2-chloro-6-fluorobenzoate

• MDL： MFCD28140551
• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)6-5(11)3-2-4(9)7(6)10/h2-3H,1H3
• InChI Key： YMOHTCWUUZHAIV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OC)=C1Cl)F

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-bromo-2-chloro-6-fluorobenzoate

Methyl 3-bromo-2-chloro-6-fluorobenzoate (CAS No. 1784053-31-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-2-chloro-6-fluorobenzoate, identified by its CAS number 1784053-31-1, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its aromatic structure adorned with halogen substituents, has garnered attention due to its utility in the synthesis of various biologically active molecules. The strategic placement of bromine, chlorine, and fluorine atoms on the benzene ring imparts unique reactivity, making it a valuable building block for drug discovery and development.

The importance of this compound lies in its ability to undergo a multitude of chemical transformations, which are pivotal in constructing complex molecular architectures. In recent years, the pharmaceutical industry has witnessed a surge in the demand for intermediates that facilitate the synthesis of novel therapeutic agents. Methyl 3-bromo-2-chloro-6-fluorobenzoate fits perfectly into this demand, offering chemists a versatile platform to explore diverse synthetic pathways.

One of the most compelling aspects of Methyl 3-bromo-2-chloro-6-fluorobenzoate is its role in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have highlighted its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both bromine and chlorine atoms on the aromatic ring allows for selective functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

In addition to its applications in kinase inhibitor synthesis, Methyl 3-bromo-2-chloro-6-fluorobenzoate has been explored in the development of antiviral and antibacterial agents. The fluorine atom, in particular, plays a critical role in enhancing the metabolic stability and binding affinity of drug candidates. Recent research has demonstrated its incorporation into novel antiviral compounds that exhibit potent activity against RNA viruses. The ability to introduce fluorine at specific positions on the benzene ring is a testament to the compound's versatility and its potential to yield structurally diverse and biologically relevant molecules.

The synthesis of Methyl 3-bromo-2-chloro-6-fluorobenzoate itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences involving halogenation and esterification reactions. However, recent advancements have led to more streamlined synthetic routes that minimize waste and improve yields. For instance, catalytic halogenation techniques have been employed to introduce bromine and chlorine selectively onto the benzene ring. Similarly, transition-metal-catalyzed esterification has enabled the efficient preparation of the methyl ester group.

The impact of these synthetic innovations is not only reflected in increased efficiency but also in enhanced sustainability. Green chemistry principles have been increasingly integrated into the synthesis of pharmaceutical intermediates like Methyl 3-bromo-2-chloro-6-fluorobenzoate. Solvent-free reactions, microwave-assisted synthesis, and the use of recyclable catalysts are some examples of how modern methodologies align with environmental considerations while maintaining high chemical yields.

In conclusion, Methyl 3-bromo-2-chloro-6-fluorobenzoate (CAS No. 1784053-31-1) stands as a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing a wide array of biologically active molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.